methyl 2-({[1-(2,2-dimethylpropanoyl)-4-piperidinyl]carbonyl}amino)benzoate

• IUPAC Name: methyl 2-[[1-(2,2-dimethylpropanoyl)piperidine-4-carbonyl]amino]benzoate
• InChI: InChI=1S/C19H26N2O4/c1-19(2,3)18(24)21-11-9-13(10-12-21)16(22)20-15-8-6-5-7-14(15)17(23)25-4/h5-8,13H,9-12H2,1-4H3,(H,20,22)
• InChI Key: RCCMYWCMLHRLHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCC(CC1)C(=O)NC2=CC=CC=C2C(=O)OC
• Molecular Formula: C19H26N2O4
• Molecular Weight: 346.4 g/mol

Description

Methyl 2-({[1-(2,2-dimethylpropanoyl)-4-piperidinyl]carbonyl}amino)benzoate, also known as MDPV, is a synthetic cathinone that belongs to the class of psychoactive substances. MDPV is a potent stimulant that has been found to have a high potential for abuse and addiction. The chemical structure of MDPV is similar to that of other cathinones, such as methcathinone and mephedrone, which are known to produce similar effects.

Mechanism of Action

Methyl 2-({[1-(2,2-dimethylpropanoyl)-4-piperidinyl]carbonyl}amino)benzoate works by increasing the release of dopamine, norepinephrine, and serotonin in the brain. This leads to a feeling of euphoria and increased energy. methyl 2-({[1-(2,2-dimethylpropanoyl)-4-piperidinyl]carbonyl}amino)benzoate also inhibits the reuptake of these neurotransmitters, leading to an accumulation of these chemicals in the brain. This is thought to be the primary mechanism of action of methyl 2-({[1-(2,2-dimethylpropanoyl)-4-piperidinyl]carbonyl}amino)benzoate.
Biochemical and Physiological Effects:
methyl 2-({[1-(2,2-dimethylpropanoyl)-4-piperidinyl]carbonyl}amino)benzoate has been found to have a number of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It can also cause vasoconstriction, which can lead to cardiovascular problems. methyl 2-({[1-(2,2-dimethylpropanoyl)-4-piperidinyl]carbonyl}amino)benzoate has also been found to cause hyperthermia, seizures, and other neurological problems.

Advantages and Limitations for Lab Experiments

Methyl 2-({[1-(2,2-dimethylpropanoyl)-4-piperidinyl]carbonyl}amino)benzoate has several advantages as a research tool. It is a potent stimulant that produces a rapid onset of effects, making it useful for studying the acute effects of stimulants. methyl 2-({[1-(2,2-dimethylpropanoyl)-4-piperidinyl]carbonyl}amino)benzoate also has a high affinity for the dopamine transporter, making it useful for studying the role of dopamine in addiction and other neurological disorders. However, methyl 2-({[1-(2,2-dimethylpropanoyl)-4-piperidinyl]carbonyl}amino)benzoate also has several limitations as a research tool. It has a high potential for abuse and addiction, which can make it difficult to control in laboratory settings. It is also difficult to obtain and may be subject to legal restrictions.

Future Directions

There are several future directions for research on methyl 2-({[1-(2,2-dimethylpropanoyl)-4-piperidinyl]carbonyl}amino)benzoate. One area of interest is the development of new drugs that target the dopamine transporter. Another area of interest is the development of new drugs that can be used to treat addiction and other neurological disorders. Additionally, more research is needed to understand the long-term effects of methyl 2-({[1-(2,2-dimethylpropanoyl)-4-piperidinyl]carbonyl}amino)benzoate use and its potential for abuse and addiction.

Scientific Research Applications

Methyl 2-({[1-(2,2-dimethylpropanoyl)-4-piperidinyl]carbonyl}amino)benzoate has been extensively studied for its potential use in scientific research. It has been found to have a high affinity for the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This makes methyl 2-({[1-(2,2-dimethylpropanoyl)-4-piperidinyl]carbonyl}amino)benzoate a useful tool for studying the role of dopamine in addiction and other neurological disorders.